Cas no 162960-00-1 (1-(thiophen-3-yl)cyclopropane-1-carboxylic acid)

1-(Thiophen-3-yl)cyclopropane-1-carboxylic acid is a heterocyclic carboxylic acid featuring a cyclopropane ring fused to a thiophene moiety. This compound is of interest in medicinal chemistry and material science due to its unique structural properties, combining the rigidity of the cyclopropane ring with the electronic characteristics of the thiophene group. Its carboxylic acid functionality allows for further derivatization, making it a versatile intermediate in synthetic applications. The compound's stability and reactivity profile make it suitable for use in the development of pharmaceuticals, agrochemicals, and functional materials. Its distinct molecular architecture also offers potential for studying structure-activity relationships in drug discovery.

1-(thiophen-3-yl)cyclopropane-1-carboxylic acid structure

162960-00-1 structure

Product Name:1-(thiophen-3-yl)cyclopropane-1-carboxylic acid

CAS No:162960-00-1

MF:C₈H₈O₂S

MW:168.212921142578

CID:1344310

PubChem ID:18975697

Update Time:2025-10-29

1-(thiophen-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Cyclopropanecarboxylic acid, 1-(3-thienyl)-
- 1-(thiophen-3-yl)cyclopropane-1-carboxylic acid
- 162960-00-1
- SCHEMBL2794298
- EN300-1826673
- 1-(thiophen-3-yl)cyclopropanecarboxylic acid
- CS-0237356
- Inchi： 1S/C8H8O2S/c9-7(10)8(2-3-8)6-1-4-11-5-6/h1,4-5H,2-3H2,(H,9,10)
- InChI Key： HWYUMIKAWWLEFY-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1(C(=O)O)CC1

Computed Properties

Exact Mass: 168.02454
Monoisotopic Mass: 168.02450067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 65.5Å²

Experimental Properties

PSA: 37.3

1-(thiophen-3-yl)cyclopropane-1-carboxylic acid Pricemore >>

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